Cas no 147762-89-8 (carbanide,(2R,5R)-1-cyclopentyl-2,5-diethylphospholane,iron(2+))

• Product Name: carbanide,(2R,5R)-1-cyclopentyl-2,5-diethylphospholane,iron(2+)
• CAS No: 147762-89-8
• MF: C₂₈H₅₆FeP₂
• MW: 510.536771774292
• MDL: MFCD09265149
• CID: 2355200
• PubChem ID: 24885607
• Update Time: 2025-10-29

carbanide,(2R,5R)-1-cyclopentyl-2,5-diethylphospholane,iron(2+) Chemical and Physical Properties

Names and Identifiers

• carbanide,(2R,5R)-1-cyclopentyl-2,5-diethylphospholane,iron(2+)
• (+)-1,1′-Bis[(2R,5R)-2,5-diethyl-1-phospholanyl]ferrocene
• 1,1′-Bis[(2R,5R)-2,5-diethylphospholano]ferrocene
• R,R-Et-Ferrocelane™
• R,R-Et-Ferrocelane
• carbanide:(2R,5R)-1-cyclopentyl-2,5-diethylphospholane:iron(2+)
• 1,1Bis[(2R,5R)-2,5-diethylphospholano]ferrocene, min. 97%
• (+)-1,1'-Bis[(2R,5R)-2,5-diethyl-1-phospholanyl]ferrocene, 97+%
• 1,1'-Bis[(2R,5R)-2,5-diethyl-1-phospholanyl]ferrocene, 97% (R,R-Et-Ferrocelane)
• 1,1'-Bis[(2R,5R)-2,5-diethyl-1-phospholanyl]ferrocene
• (2R,5R)-1-cyclopentyl-2,5-diethylphospholane

• MDL： MFCD09265149
• Inchi： 1S/2C13H25P.2CH3.Fe/c2*1-3-11-9-10-12(4-2)14(11)13-7-5-6-8-13;;;/h2*11-13H,3-10H2,1-2H3;2*1H3;/q;;2*-1;+2/t2*11-,12-;;;/m11.../s1
• InChI Key： MXOVWRYEUJWIFP-QULUYMGFSA-N
• SMILES： [Fe+2].P1([C@]([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1([H])C([H])([H])C([H])([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H].P1([C@]([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[C@@]1([H])C([H])([H])C([H])([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H].[C-]([H])([H])[H].[C-]([H])([H])[H]

Computed Properties

• Exact Mass: 510.32100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 6

Experimental Properties

• Melting Point: 85-91 °C
• PSA: 27.18000
• LogP: 10.42190
• Sensitiveness: Air Sensitive
• Optical Activity: [α]20/D +380°, c = 1 in chloroform

carbanide,(2R,5R)-1-cyclopentyl-2,5-diethylphospholane,iron(2+) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Additional information on carbanide,(2R,5R)-1-cyclopentyl-2,5-diethylphospholane,iron(2+)

Comprehensive Overview of Carbanide, (2R,5R)-1-Cyclopentyl-2,5-Diethylphospholane, Iron(2+) (CAS No. 147762-89-8)

The compound carbanide, specifically identified as (2R,5R)-1-cyclopentyl-2,5-diethylphospholane, iron(2+) (CAS No. 147762-89-8), represents a highly specialized organometallic complex with significant applications in catalysis and material science. Its unique stereochemistry, conferred by the cyclopentyl and diethylphospholane moieties, makes it a subject of interest for researchers exploring asymmetric synthesis and sustainable chemical processes. In recent years, the demand for chiral catalysts and iron-based complexes has surged, driven by advancements in green chemistry and pharmaceutical manufacturing.

One of the most frequently searched questions in the field revolves around the role of iron(2+) in catalytic cycles. This compound's iron(2+) center is pivotal for redox reactions, enabling efficient electron transfer processes. Researchers often inquire about its stability under ambient conditions, which is attributed to the robust coordination environment provided by the phospholane ligand. The (2R,5R) configuration further enhances its selectivity, making it a preferred choice for enantioselective transformations—a hot topic in synthetic organic chemistry forums.

From an industrial perspective, the compound's relevance is underscored by its potential in hydrogenation reactions, a process critical for producing fine chemicals and active pharmaceutical ingredients (APIs). Users searching for "efficient hydrogenation catalysts" or "iron-based asymmetric synthesis" will find this compound particularly noteworthy. Its cyclopentyl group contributes to steric hindrance, improving substrate specificity—a feature often highlighted in patent literature and academic papers.

Environmental considerations are another trending focus. The push for non-toxic metal catalysts has elevated interest in iron(2+) complexes like this one, as they offer a safer alternative to traditional platinum or palladium systems. Searches for "sustainable catalysis" or "iron in green chemistry" align closely with the compound's attributes. Its diethylphospholane ligand also plays a role in reducing metal leaching, addressing concerns about catalyst recovery and recyclability.

In analytical chemistry, the compound's CAS No. 147762-89-8 serves as a unique identifier for regulatory and safety documentation. Laboratories frequently query "spectroscopic characterization of iron(2+) complexes" to understand its NMR and UV-Vis profiles. The phospholane ring's distinct signals in ³¹P NMR spectra are often discussed in methodological studies, aiding in quality control during synthesis.

Emerging applications in material science further broaden its appeal. The compound's ability to form stable coordination polymers has sparked investigations into molecular magnetism and conductive materials. These interdisciplinary connections make it a recurring subject in searches like "organometallic frameworks" or "spin-crossover materials." Its (2R,5R) chirality also opens doors for designing optically active nanomaterials, a frontier area in nanotechnology.

To summarize, carbanide, (2R,5R)-1-cyclopentyl-2,5-diethylphospholane, iron(2+) (CAS No. 147762-89-8) is a multifaceted compound bridging gaps between catalysis, sustainability, and advanced materials. Its structural precision and functional versatility ensure its continued relevance in both academic and industrial settings, answering the growing demand for efficient, selective, and environmentally friendly chemical solutions.